4-(((1-(3-(Trifluoromethyl)benzyl)piperidin-4-yl)methoxy)methyl)benzonitrile oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(((1-(3-(Trifluoromethyl)benzyl)piperidin-4-yl)methoxy)methyl)benzonitrile oxalate is a useful research compound. Its molecular formula is C24H25F3N2O5 and its molecular weight is 478.468. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
High Voltage Lithium Ion Battery Additive
4-(Trifluoromethyl)-benzonitrile has been investigated as a novel electrolyte additive for high voltage lithium ion batteries. It was found to significantly improve the cyclic stability of LiNi0.5Mn1.5O4 cathodes, resulting in better capacity retention and protection against electrolyte oxidation decomposition. This suggests its potential utility in enhancing the performance of high-energy-density batteries (Huang et al., 2014).
Antimicrobial Activity
Compounds with a similar structure have been synthesized and shown to exhibit favorable antimicrobial activities, indicating potential applications in developing new antibacterial and antifungal agents. The antimicrobial efficacy of these compounds was comparable to that of reference antimicrobial agents, demonstrating their potential in medical and pharmaceutical applications (Okasha et al., 2022).
Liquid Crystal Synthesis
New series of luminescent benzonitriles with varying alkoxy chain lengths were synthesized, exhibiting liquid crystalline behavior. These compounds, including methoxy pyridine and benzonitrile structures, show promise as mesogens and blue emitting materials for electronic and display technologies (Ahipa et al., 2014).
Catalyst in Suzuki–Miyaura Coupling Reactions
Mononuclear and trinuclear complexes containing piperidine groups have been synthesized and evaluated for their catalytic properties in Suzuki–Miyaura coupling reactions. These complexes demonstrate the potential for facilitating efficient cross-coupling reactions, which are crucial in organic synthesis and pharmaceutical manufacturing (Kilic et al., 2008).
Antioxidant and Antimicrobial Potential
Novel piperidin-4-one oxime esters were synthesized and showed significant antioxidant and antimicrobial activities. These findings highlight their potential as leads for developing new therapeutic agents targeting oxidative stress-related diseases and infections (Harini et al., 2014).
Properties
IUPAC Name |
oxalic acid;4-[[1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]methoxymethyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23F3N2O.C2H2O4/c23-22(24,25)21-3-1-2-20(12-21)14-27-10-8-19(9-11-27)16-28-15-18-6-4-17(13-26)5-7-18;3-1(4)2(5)6/h1-7,12,19H,8-11,14-16H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMKKCVHOAOQLHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=C(C=C2)C#N)CC3=CC(=CC=C3)C(F)(F)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25F3N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.